Cas no 116410-40-3 (1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene)

• Product Name: 1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene
• CAS No: 116410-40-3
• MF: C₂₀H₂₂O₂S₂
• MW: 358.517483234406
• CID: 2614624
• PubChem ID: 71339112
• Update Time: 2025-04-21

1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enoxy-4-[2-(4-prop-2-enoxyphenyl)sulfanylethylsulfanyl]benzene
• 116410-40-3
• DTXSID30766602
• 1,1'-(Ethane-1,2-diyldisulfanediyl)bis{4-[(prop-2-en-1-yl)oxy]benzene}

• Inchi： 1S/C20H22O2S2/c1-3-13-21-17-5-9-19(10-6-17)23-15-16-24-20-11-7-18(8-12-20)22-14-4-2/h3-12H,1-2,13-16H2
• InChI Key： QNCZFJKHWUKOOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC=C)CCSC1C=CC(=CC=1)OCC=C

Computed Properties

• Exact Mass: 358.10612229Da
• Monoisotopic Mass: 358.10612229Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 69.1Ų